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CAS No.: 330-00-7

Cat. No.: S3339751

Get Quote

Phenyl fluorosulfates are compounds containing the -OSO₂F functional group, often used in SuFEx

(Sulfur(VI) Fluoride Exchange) click chemistry for constructing complex molecules or modifying

biomaterials due to their balanced reactivity and stability [1]. Key properties for experimental design

include:

Solubility: Soluble in common organic solvents like ethyl acetate, chloroform, acetonitrile, and
dichloromethane [2].

Stability: Fluorosulfates are generally stable in solution and in DMSO at -20°C [1] [3], but are
hydrolytically sensitive and must be kept away from moisture.

Reactivity: The fluorosulfate group (-OSO₂F) can react with nucleophilic amino acid side chains like
tyrosine and lysine in protein binding pockets [1] [3].

Solvent Compatibility and Data

Solvent
Compatibility /
Observed Effect

Key Considerations / Typical Use

Acetonitrile High compatibility [2] Suitable for reaction medium; fluorescence studies

(e.g., quantum yield up to 64%) [4] [5]

Dichloromethane
(DCM)

High compatibility [2] Common solvent for SuFEx reaction chamber [4]

[2]
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Solvent
Compatibility /
Observed Effect

Key Considerations / Typical Use

Chloroform High compatibility [2] Suitable for post-reaction processing and analysis

[2]

Ethyl Acetate High compatibility [2] Suitable for post-reaction processing and analysis

[2]

Dimethyl Sulfoxide
(DMSO)

High compatibility [3] Stock solution storage at -20°C; no significant

hydrolysis [3]

Water / Aqueous
Buffers

Low compatibility;

hydrolyzes [1]

Avoid for storage. Use anhydrous conditions for

reactions.

Trifluoroacetic Acid
(TFA)

Used in synthesis Acid for generating SO₂F₂ gas in SuFEx; formic

acid can be preferred [4] [5]

Formic Acid Used in synthesis Can yield higher than TFA for SO₂F₂ generation in

SuFEx [4] [5]

Synthesis and Experimental Protocols

SuFEx Reaction for Phenyl Fluorosulfate Synthesis

This is a primary method for synthesizing 2-phenylbenzoxazole fluorosulfates [4] [5] [2].
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Chamber A Setup

Add SDI, KF, and acid
(e.g., Formic Acid)

Gas flow

Chamber B Setup

Add substrate (e.g., hydroxy-phenylbenzoxazole)
DBU, and DCM solvent

Reaction & Work-up

Relieve pressure
and open reactor

Generate SO₂F₂ gas

Gas flow

SO₂F₂ gas diffuses
into chamber B

Gas flow

Click reaction proceeds
(typically 24 hrs, room temp)

Transfer and rinse
reaction mixture

Purify product
(e.g., column chromatography)
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(e.g., column chromatography)

Click to download full resolution via product page

Step 1: Two-Chamber Reactor Setup

Chamber A (Gas Generation): Load 1,1'-sulfonyldiimidazole (SDI) and potassium fluoride
(KF). Add formic acid (or TFA) through the septum to generate SO₂F₂ gas immediately [4] [5].

Chamber B (Reaction): Load the hydroxyl-containing substrate (e.g., 2-
(hydroxyphenyl)benzoxazole), the base DBU, and solvent DCM [2].

Step 2: Reaction Execution

Allow the reaction to proceed with stirring at room temperature for about 24 hours [2].
Using formic acid and an optimal SDI to KF ratio (e.g., 2.5:6) can increase yields up to 59%,

reducing dimer by-products [4] [5].

Step 3: Work-up and Purification

Carefully open the reactor to relieve residual pressure in a fume hood.
Transfer the reaction mixture from chamber B, rinse with additional DCM, and concentrate.

Purify the crude product using techniques like column chromatography [2].

Notes on Silylated Substrates

Pre-silylation of the hydroxyl group is generally not recommended for 2-phenylbenzoxazole
substrates, as it can lead to lower yields of the target fluorosulfate due to enhanced reactivity and

dimer formation [4] [5] [2].

Troubleshooting Common Experimental Issues

Problem & Phenomenon Possible Root Cause Solution / Prevention

Low Yield / Dimer By-product:
Formation of
bis(benzoxazolylphenyl)sulfate. [4] [2]

SO₂F₂ gas concentration is

too low; substrate is too
reactive.

Increase excess of SO₂F₂

gas (1.5x); avoid using pre-
silylated substrates. [4] [5]

Unexpectedly High Retention in
Reverse-Phase HPLC for basic

Fluorinated stationary phases
can retain basic analytes via a

Use mobile phases with
high organic modifier
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Problem & Phenomenon Possible Root Cause Solution / Prevention

analytes. [6] HILIC mechanism with high-

organic mobile phases.

content; recognize this as a

feature for LC-MS
sensitivity. [6]

Hydrolysis / Degradation: Compound
loses activity; extra peaks in HPLC.

Exposure to moisture or
aqueous solutions.

Use anhydrous solvents;
store stock solutions in

DMSO at -20°C; keep vials
sealed with septa. [1] [3]

Unplanned Covalent Modification in
biological assays.

Fluorosulfate warhead reacts
with nucleophilic residues

(Tyr, Lys) in protein binding
pockets.

Consider this desired
reactivity in drug design;

include proper controls to
confirm covalent binding.

[1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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solvent-selection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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